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Compound of Interest

Compound Name: Hexadecamethylheptasiloxane

Cat. No.: B038720

An In-depth Technical Guide to the Safe Handling of Hexadecamethylheptasiloxane

For professionals in research, scientific, and drug development fields, a comprehensive
understanding of the chemical compounds in use is paramount to ensuring laboratory safety
and experimental integrity. This guide provides a detailed overview of the safety data and
handling precautions for Hexadecamethylheptasiloxane (CAS No. 541-01-5), a linear
siloxane compound.

Section 1: Chemical and Physical Properties

Hexadecamethylheptasiloxane is a colorless to light yellow, viscous liquid. It is characterized
by low surface tension, good lubricity, and high-temperature resistance. The quantitative
physical and chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula C16H4806Si7

Molecular Weight 533.15 g/mol

Melting Point -78 °C

Boiling Point 286.79 °C

Density 0.9012 g/cm3 at 20 °C

5.55x 10~ mm Hg at 25 °C

Vapor Pressure
(extrapolated)

Refractive Index 1.394 - 1.3965 at 20-25 °C

Flash Point 168.9 °C

Section 2: Hazard Identification and GHS
Classification

The classification of Hexadecamethylheptasiloxane under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals varies across different suppliers. It is crucial
for users to consult the specific Safety Data Sheet (SDS) provided with their product. A
summary of the observed classifications is provided below.
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Hazard Statement

Description GHS Classification  Source
Code
) Acute toxicity, oral
H302 Harmful if swallowed
(Category 4)
Skin
H315 Causes skin irritation Corrosion/Irritation
(Category 2)
] Serious Eye
Causes serious eye o
H319 o Damage/Eye lrritation
irritation
(Category 2)
o Eye Irritation
H320 Causes eye irritation
(Category 2B)
Specific Target Organ
] Toxicity - Single
May cause respiratory .
H335 o Exposure (Respiratory
irritation o
Tract Irritation)
(Category 3)
- Does not meet GHS Not a hazardous
Not Classified

hazard criteria

substance or mixture

NFPA 704 Hazard Diamond:

o Health (Blue): 1 - Materials that, under emergency conditions, can cause significant irritation.

» Flammability (Red): 1 - Materials that must be preheated before ignition can occur.

« Instability/Reactivity (Yellow): O - Material that in themselves are normally stable, even under

fire conditions.

Section 3: Handling and Storage Precautions

Proper handling and storage are essential to minimize risks associated with

Hexadecamethylheptasiloxane.
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3.1 Safe Handling:
» Ventilation: Use only in a well-ventilated area or outdoors.

o Personal Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection. In case of inadequate ventilation, wear respiratory protection.

e General Precautions: Do not handle until all safety precautions have been read and
understood. Avoid breathing fumes, mist, spray, or vapors.

3.2 Safe Storage:

o Conditions: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed
when not in use.

e Incompatible Materials: Keep away from strong acids, strong bases, and strong oxidizing
agents.

o Storage Integrity: Protect from physical damage and contamination. Store locked up.

Section 4: Emergency Procedures

4.1 First-Aid Measures:
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Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If not breathing, give
Inhalation . o )
artificial respiration. Call a poison center or

doctor if you feel unwell.

Wash with plenty of soap and water. If skin

_ irritation occurs, get medical advice/attention.
Skin Contact _ _ _
Take off contaminated clothing and wash it

before reuse.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing. Immediately flush eyes for
at least 15 minutes. Get medical

advice/attention if eye irritation persists.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Consult a physician.

4.2 Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: The product is not combustible, but containers may burn. Thermal
decomposition can generate carbon and silicon oxides. There is a risk of explosion if heated
under confinement.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.

4.3 Accidental Release Measures:
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o Personal Precautions: Evacuate unnecessary personnel. Do not attempt to take action
without suitable protective equipment. Ensure adequate ventilation.

» Environmental Precautions: Prevent spillage from entering drains or water courses.

o Containment and Cleaning Up: For small spills, absorb with an inert material such as sand,
earth, or vermiculite and place in a suitable container for disposal. For large spills, dike the
area to contain the spill. Clean the contaminated area with an appropriate solvent and flush
with plenty of water.

Section 5: Experimental Protocols for Safety
Assessment

While specific experimental data for Hexadecamethylheptasiloxane is limited in publicly
available literature, the assessment of its potential hazards would follow standardized
methodologies, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

5.1 Acute Oral Toxicity (Following OECD Guideline 423):

» Principle: This is a stepwise procedure using a limited number of animals. The substance is
administered orally to a group of fasted animals.

o Methodology:

o A starting dose (e.g., 300 mg/kg body weight) is administered to a small group of rodents
(typically rats).

o Animals are observed for signs of toxicity and mortality for up to 14 days.

o Depending on the outcome, the dose for the next group of animals is increased or
decreased.

o The GHS classification is determined based on the dose at which mortality is observed.

5.2 Acute Dermal Irritation/Corrosion (Following OECD Guideline 404):
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e Principle: The substance is applied to a small area of the skin of an animal (typically a
rabbit).

e Methodology:

o A small amount of the test substance is applied to a shaved patch of skin and covered with
a gauze patch.

o The patch is removed after a set period (e.g., 4 hours).

o The skin is observed for signs of erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

o The severity of the reactions is scored, and the substance is classified based on the
scores.

5.3 Acute Eye Irritation/Corrosion (Following OECD Guideline 405):

e Principle: A single dose of the substance is applied to one of the eyes of an animal (typically
a rabbit).

o Methodology:

o The test substance is instilled into the conjunctival sac of one eye. The other eye remains
untreated and serves as a control.

o The eyes are examined for signs of corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours after instillation).

o The severity of the reactions is scored, and the substance is classified based on the
persistence and severity of the
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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